Cas no 2096337-24-3 (2,4-Dichloro-5-(pyridin-3-ylmethoxy)phenylboronic acid)

• Product Name: 2,4-Dichloro-5-(pyridin-3-ylmethoxy)phenylboronic acid
• CAS No: 2096337-24-3
• MF: C₁₂H₁₀BCl₂NO₃
• MW: 297.929701328278
• MDL: MFCD18837603
• CID: 4638080
• Update Time: 2025-05-23

2,4-Dichloro-5-(pyridin-3-ylmethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-(pyridin-3-ylmethoxy)phenylboronic acid

• MDL： MFCD18837603
• Inchi： 1S/C12H10BCl2NO3/c14-10-5-11(15)12(4-9(10)13(17)18)19-7-8-2-1-3-16-6-8/h1-6,17-18H,7H2
• InChI Key： PWXWJXKJHPZREU-UHFFFAOYSA-N
• SMILES： B(C1=CC(OCC2=CC=CN=C2)=C(Cl)C=C1Cl)(O)O

Additional information on 2,4-Dichloro-5-(pyridin-3-ylmethoxy)phenylboronic acid

Comprehensive Overview of 2,4-Dichloro-5-(pyridin-3-ylmethoxy)phenylboronic acid (CAS No. 2096337-24-3)

2,4-Dichloro-5-(pyridin-3-ylmethoxy)phenylboronic acid (CAS No. 2096337-24-3) is a highly versatile boronic acid derivative widely used in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring a pyridylmethoxy group and dichlorophenyl moiety, enables selective reactivity and broad applicability in designing complex molecules.

The growing demand for boronic acid-based compounds in targeted drug delivery and bioconjugation has placed 2,4-Dichloro-5-(pyridin-3-ylmethoxy)phenylboronic acid at the forefront of research. Recent studies highlight its role in developing proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, addressing challenges in oncology and neurodegenerative diseases. Researchers also explore its potential in fluorescent probes for detecting reactive oxygen species (ROS), a hot topic in cellular imaging and diagnostic applications.

From a synthetic perspective, this compound’s boronic acid functional group facilitates efficient C-C bond formation under mild conditions, aligning with green chemistry principles. Its stability in aqueous environments makes it suitable for biocompatible conjugation, a key requirement for antibody-drug conjugates (ADCs). The pyridine ring further enhances solubility and metal-coordination properties, critical for catalysis and metal-organic frameworks (MOFs).

In material science, CAS No. 2096337-24-3 is investigated for organic electronics due to its electron-deficient aromatic system. Its incorporation into π-conjugated polymers improves charge transport in organic thin-film transistors (OTFTs), a trending area in flexible electronics. Additionally, its halogen-substituted phenyl group offers sites for further functionalization, enabling tailored properties for sensors and catalysts.

Environmental and regulatory considerations are paramount when handling 2,4-Dichloro-5-(pyridin-3-ylmethoxy)phenylboronic acid. While not classified as hazardous, proper storage under inert conditions is recommended to preserve its reactivity. The compound’s patent landscape reveals active applications in kinase inhibitor development, reflecting its commercial relevance in precision medicine.

Frequently asked questions about this compound include: "How does 2,4-Dichloro-5-(pyridin-3-ylmethoxy)phenylboronic acid compare to other boronic acids in Suzuki couplings?" and "What are its stability benchmarks in aqueous vs. organic solvents?" These queries underscore the need for detailed structure-activity relationship (SAR) studies, which are increasingly supported by computational modeling tools like DFT calculations.

In summary, CAS No. 2096337-24-3 exemplifies the intersection of medicinal chemistry and advanced materials. Its multifunctional design caters to evolving needs in biopharmaceuticals and nanotechnology, making it a compound of sustained scientific and industrial interest. Future directions may explore its utility in bioorthogonal chemistry or as a linker for degron tags, further expanding its impact.